Ethyl 1-((2-acetamido-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(pyridin-3-yl)methyl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[(2-acetamido-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-pyridin-3-ylmethyl]piperidine-4-carboxylate
• InChI: InChI=1S/C24H31N3O3S/c1-3-30-24(29)17-10-13-27(14-11-17)22(18-7-6-12-25-15-18)21-19-8-4-5-9-20(19)31-23(21)26-16(2)28/h6-7,12,15,17,22H,3-5,8-11,13-14H2,1-2H3,(H,26,28)
• InChI Key: WTPQRRJWDXJHDV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(C2=CN=CC=C2)C3=C(SC4=C3CCCC4)NC(=O)C
• Molecular Formula: C24H31N3O3S
• Molecular Weight: 441.6 g/mol
• CAS No.: 690640-71-2

Description

Ethyl 1-((2-acetamido-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(pyridin-3-yl)methyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C24H31N3O3S and its molecular weight is 441.59. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Novel Compound Development

Researchers have utilized ethyl 1-((2-acetamido-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(pyridin-3-yl)methyl)piperidine-4-carboxylate and its related compounds in the synthesis of diverse heterocyclic compounds. These syntheses often aim at creating new molecules with potential applications in medicinal chemistry, including anticancer, antibacterial, antifungal, and anti-inflammatory agents. For example, the synthesis of heterocyclic compounds such as pyran, pyridine, and pyridazine derivatives from similar compounds demonstrates the versatility of these chemical structures in generating pharmacologically relevant molecules (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004). Additionally, the creation of novel heterocycles utilizing thiophene incorporated thioureido substituent as precursors emphasizes the compound's role in generating new molecules with potential anticancer activity (Abdel-Motaal, Alanzy, & Asem, 2020).

Anticancer Activity

Certain derivatives synthesized from this compound have been evaluated for their in vitro anticancer activity. These compounds have shown potent activity against specific human cancer cell lines, suggesting their potential as leads for the development of new anticancer agents. The synthesis and evaluation of such compounds for their anticancer activity highlight the therapeutic potential of these chemical structures (Abdel-Motaal, Alanzy, & Asem, 2020).

Antimicrobial and Antifungal Activities

Derivatives of this compound have been synthesized and tested for their antimicrobial and antifungal activities. These studies are crucial for identifying new chemical entities that could lead to the development of novel antibiotics and antifungal agents, addressing the growing concern of antibiotic resistance. The synthesis and biological evaluation of new piperidine-substituted benzothiazole derivatives, for instance, demonstrate the compound's utility in generating molecules with significant biological activities (Shafi, Rajesh, & Senthilkumar, 2021).

Mechanism of Action

Biochemical Pathways

These could potentially include the formation of heterocyclic compounds .

Action Environment

The action, efficacy, and stability of this compound can be influenced by a variety of environmental factors These could include factors such as pH, temperature, and the presence of other compounds or enzymes